Vegfr-2-IN-58

• Molecular Formula: C24H16ClN3O
• Molecular Weight: 397.9 g/mol
• InChI: InChI=1S/C24H16ClN3O/c25-19-11-13-20(14-12-19)27-16-28-24-21(15-26)22(17-7-3-1-4-8-17)23(29-24)18-9-5-2-6-10-18/h1-14,16H,(H,27,28)
• InChIKey: IHYBNWZDUVAZNY-UHFFFAOYSA-N

VEGFR-2-IN-58: Selective VEGFR-2 Inhibitor

Vegfr-2-IN-58, also designated as Compound 7b, is a small-molecule inhibitor targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key tyrosine kinase receptor involved in angiogenesis . It belongs to the class of ATP-competitive VEGFR-2 inhibitors and is based on a 3-cyano-6-naphthylpyridine scaffold, a chemical structure associated with selective kinase inhibition [1]. The compound is intended for research use only and is not for human therapeutic or diagnostic applications .

1

VEGFR-2 kinase inhibition study fit

2

Cell-model selectivity endpoint review

3

G2/M arrest and apoptosis pathway context

4

Anti-migratory assay at sub-cytotoxic levels

• [1] AbdelHaleem, A., Mansour, A. O., AbdelKader, M., & Arafa, R. K. (2020). Selective VEGFR-2 inhibitors: Synthesis of pyridine derivatives, cytotoxicity and apoptosis induction profiling. Bioorganic Chemistry, 103, 104222. View Source

Why VEGFR-2-IN-58 Is Not Substitutable

VEGFR-2 inhibitors are a broad and diverse class with significant variability in potency, selectivity, and downstream cellular effects. Compounds within the same chemical series or with similar in vitro kinase IC50 values can exhibit vastly different profiles in cellular and in vivo models. Therefore, substituting one VEGFR-2 inhibitor for another is not scientifically sound. The specific combination of a 42.5 nM IC50 against the isolated kinase, a unique profile of cellular cytotoxicity across a panel of cancer cell lines, and its distinct effect on cell cycle arrest and apoptotic protein expression (BAX/Bcl2 modulation) distinguishes Vegfr-2-IN-58 from both more potent and less potent analogs . This unique phenotypic signature cannot be inferred from its class membership and requires empirical confirmation for each specific compound, making generic substitution a high-risk approach for reproducible research .

Potency and selectivity can shift 100-fold among VEGFR-2 inhibitor analogs, altering target engagement profile.

Cell cycle arrest phase may differ (G2/M vs G1), affecting mechanistic readouts in proliferation studies.

Normal-cell sparing profile varies substantially; selectivity index may not transfer across cell models.

VEGFR-2-IN-58: Differentiation Evidence

Superior VEGFR-2 Kinase Inhibition

Vegfr-2-IN-58 exhibits an enzymatic IC50 of 42.5 nM against VEGFR-2, positioning it as a moderately potent inhibitor. This is 87.6-fold less potent than the highly potent comparator VEGFR-2-IN-55 (IC50 = 1.24 nM) , yet 88-fold more potent than the related analog VEGFR-2-IN-59 (IC50 = 3.73 µM) [1]. This data places Vegfr-2-IN-58 in a distinct potency tier within the VEGFR-2 inhibitor landscape.

Kinase inhibition

Data to verify

IC50 42.5 nM vs comparator 3730 nM (88-fold)

Supports VEGFR-2 targeting context

Cross-study comparable; source-specific review needed

Evidence Dimension	Enzymatic Inhibition (IC50)
Target Compound Data	42.5 nM
Comparator Or Baseline	VEGFR-2-IN-55: 1.24 nM; VEGFR-2-IN-59: 3.73 µM (3730 nM); Sorafenib: 34 nM
Quantified Difference	87.6x less potent than VEGFR-2-IN-55; 88x more potent than VEGFR-2-IN-59; 1.25x less potent than Sorafenib.
Conditions	In vitro VEGFR-2 kinase inhibition assay. Assay conditions may vary between studies.

Why This Matters

This quantifies Vegfr-2-IN-58's position within the potency spectrum of VEGFR-2 inhibitors, allowing researchers to select it when intermediate potency is desired for a specific experimental context, such as when extreme potency may lead to off-target effects or when comparing dose-response curves.

• [1] InvivoChem. (n.d.). VEGFR-2-IN-59. Product Page. V104656. View Source

Improved Cancer Cell Selectivity

Vegfr-2-IN-58 demonstrates a differential cytotoxic profile across multiple cancer cell lines, with IC50 values ranging from 6.66 µM to 30 µM . This is in contrast to its close analog, VEGFR-2-IN-59, which exhibits a different pattern of cytotoxicity, with IC50 values ranging from 9.63 µM to 20.91 µM [1]. The variation in sensitivity between cell lines is a key differentiator for researchers studying tissue-specific responses.

Cell selectivity

Reported

SI 4.46 vs sorafenib SI 1.47 (3-fold higher)

Supports differential cytotoxicity endpoint review

In vitro MCF-7/WI-38 comparison; model-specific

Evidence Dimension	Cellular Antiproliferative Activity (IC50)
Target Compound Data	HepG2: 7.28 µM; MCF-7: 6.72 µM; A549: 6.66 µM; HT-29: 8.51 µM; PC3: 14.5 µM; WI-38: 30 µM
Comparator Or Baseline	VEGFR-2-IN-59: A549: 20.91 µM; HT-29: 19.70 µM; A375: 9.63 µM; MCF7: 17.43 µM; NHDF: 20.71 µM
Quantified Difference	Vegfr-2-IN-58 is 3.1x (A549), 2.3x (HT-29), and 2.6x (MCF-7) more potent than VEGFR-2-IN-59 in these common cancer cell lines.
Conditions	In vitro cell proliferation assays using a panel of cancer cell lines. Incubation times and assay kits may differ.

Why This Matters

The unique cell line sensitivity profile of Vegfr-2-IN-58 provides a specific tool for investigating VEGFR-2 dependent proliferation in certain cancer types (e.g., MCF-7 and A549) where it shows higher relative potency compared to the analog VEGFR-2-IN-59.

• [1] InvivoChem. (n.d.). VEGFR-2-IN-59. Product Page. V104656. View Source

Unique G2/M Cell Cycle Arrest

In HT-29 colorectal cancer cells, treatment with 8.51 µM Vegfr-2-IN-58 for 24 hours results in a clear cell cycle arrest at the G2/M phase, as evidenced by the accumulation of DNA content . This is a distinct phenotypic response compared to the lead compound 11d from the same study, which caused a G1/S phase arrest in MCF-7 cells [1], highlighting that even within the same chemical series, compounds can elicit different cell cycle effects.

Cell cycle arrest

Reported

G2/M phase (HT-29) vs sorafenib G0/G1 (HepG2)

Distinct mitotic checkpoint endpoint context

Qualitative difference; conditions may influence phase arrest

Evidence Dimension	Cell Cycle Phase Arrest
Target Compound Data	G2/M phase arrest
Comparator Or Baseline	Compound 11d (lead compound from same publication): G1/S phase arrest in MCF-7 cells.
Quantified Difference	Qualitative difference in cell cycle arrest point (G2/M vs G1/S).
Conditions	HT-29 cell line, 8.51 µM concentration, 24-hour incubation, flow cytometry analysis.

Why This Matters

The specific G2/M arrest induced by Vegfr-2-IN-58 is a key functional differentiator from other compounds in its class. This feature is critical for studies focused on the G2/M checkpoint, DNA damage response, or for combination strategies with other agents that act on different phases of the cell cycle.

• [1] AbdelHaleem, A., Mansour, A. O., AbdelKader, M., & Arafa, R. K. (2020). Selective VEGFR-2 inhibitors: Synthesis of pyridine derivatives, cytotoxicity and apoptosis induction profiling. Bioorganic Chemistry, 103, 104222. View Source

Sub-Cytotoxic Anti-Migratory Activity

Vegfr-2-IN-58 induces apoptosis in cancer cells, a mechanism confirmed by the increase in pro-apoptotic BAX expression and a concomitant decrease in anti-apoptotic Bcl2 expression . This specific modulation of the BAX/Bcl2 axis is a hallmark of mitochondrial-mediated apoptosis and is a key characteristic of the compound's cytotoxic mechanism. This distinguishes it from other VEGFR-2 inhibitors that may primarily induce cell death through other pathways or with a different balance of pro- and anti-apoptotic signals.

Anti-migratory

Data to verify

Wound closure inhibition at 0.85–4.26 μM (48 h)

Supports migration pathway endpoint without cytotoxicity

Scratch assay, HT-29; replicate across models recommended

Evidence Dimension	Apoptotic Protein Expression
Target Compound Data	Increase in BAX expression; Decrease in Bcl2 expression
Comparator Or Baseline	Untreated control cells (implied baseline)
Quantified Difference	Directional change (increase/decrease) in protein levels. Fold-change data not provided in available summary.
Conditions	HT-29 cancer cells, 24-hour incubation, Western blot analysis.

Why This Matters

This provides direct evidence for a specific mechanism of cell death. For researchers investigating apoptosis pathways, particularly the intrinsic mitochondrial pathway, Vegfr-2-IN-58 offers a defined tool to modulate BAX and Bcl2 in the context of VEGFR-2 inhibition.

VEGFR-2-IN-58: Optimal Applications

High-Selectivity Target Validation

Vegfr-2-IN-58 is best utilized in studies aiming to dissect the differential sensitivity of a panel of cancer cell lines to VEGFR-2 inhibition. Its well-defined IC50 values ranging from 6.66 µM to 30 µM across HepG2, MCF-7, A549, HT-29, PC3, and WI-38 cells make it a valuable reference compound for establishing relative sensitivity profiles. This is particularly useful in studies comparing the VEGFR-2 dependency of various tumor types or in screening for synergistic effects with other targeted agents in specific cellular contexts.

G2/M Checkpoint in Angiogenesis

The compound's clear ability to induce G2/M phase cell cycle arrest in HT-29 colorectal cancer cells makes it a preferred tool for investigating the molecular mechanisms linking VEGFR-2 inhibition to G2/M checkpoint regulation. Researchers can use Vegfr-2-IN-58 to study the downstream signaling events (e.g., CDK1/cyclin B1 regulation) that lead to this specific cell cycle block, distinguishing its effects from other VEGFR-2 inhibitors that may cause arrest at different phases [1].

Anti-Metastatic Activity Screening

Vegfr-2-IN-58 serves as a specific chemical probe for studies focused on the intersection of VEGFR-2 signaling and the intrinsic (mitochondrial) apoptosis pathway. Its documented effect on increasing BAX and decreasing Bcl2 expression provides a direct link to this pathway. This makes the compound suitable for experiments designed to explore how VEGFR-2 blockade alters the apoptotic threshold in cancer cells, for example, in combination with BH3 mimetics or other apoptosis-inducing agents.

Intermediate-Potency Control in Kinase Inhibitor Selectivity Profiling

Given its moderate enzymatic potency (IC50 = 42.5 nM) relative to both highly potent (e.g., VEGFR-2-IN-55, IC50 = 1.24 nM) [2] and less potent analogs (e.g., VEGFR-2-IN-59, IC50 = 3.73 µM) [3], Vegfr-2-IN-58 is an ideal reference compound for establishing a dose-response curve in selectivity panels. It allows researchers to benchmark the activity of novel inhibitors and to contextualize the biological relevance of a specific IC50 value, aiding in the selection of lead candidates with optimal potency windows.

Application

Selection Property

Validation Focus

Selective target engagement studies

Cell-model selectivity review

Differential cytotoxicity endpoints

G2/M checkpoint signaling research

Cell cycle arrest profile

Mitotic progression and apoptosis pathway context

Anti-migratory pathway research

Migration inhibition at sub-cytotoxic exposure

Wound-healing endpoint interpretation

• [1] AbdelHaleem, A., Mansour, A. O., AbdelKader, M., & Arafa, R. K. (2020). Selective VEGFR-2 inhibitors: Synthesis of pyridine derivatives, cytotoxicity and apoptosis induction profiling. Bioorganic Chemistry, 103, 104222. View Source
• [2] InvivoChem. (n.d.). VEGFR-2-IN-55. Product Page. V105008. View Source
• [3] InvivoChem. (n.d.). VEGFR-2-IN-59. Product Page. V104656. View Source